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Introduction

The iRGD peptide (sequence: CRGDKGPDC) is a tumor-penetrating peptide that enhances
the delivery of therapeutic agents into solid tumors.[1][2] Its uniqgue mechanism of action,
involving sequential binding to av integrins and neuropilin-1 (NRP-1), facilitates the
extravasation and deep penetration of co-administered or conjugated therapies into the tumor
parenchyma.[3][4] This capability has shown significant promise in overcoming the physical
barriers of the tumor microenvironment that often limit the efficacy of immunotherapies. By
improving the infiltration of immune cells and checkpoint inhibitors, iIRGD can potentiate anti-
tumor immune responses.[1][5]

These application notes provide an overview of the mechanisms, key quantitative data from
preclinical studies, and detailed protocols for utilizing iRGD in combination with various
immunotherapeutic modalities.

Mechanism of Action

The tumor-penetrating activity of iRGD is a multi-step process:
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e Tumor Homing: The Arg-Gly-Asp (RGD) motif within the iRGD peptide binds to av33 and
avB5 integrins, which are often overexpressed on tumor endothelial cells.[3]

e Proteolytic Cleavage: Upon binding to integrins, the iRGD peptide is proteolytically cleaved
by tumor-associated proteases. This cleavage exposes a C-end Rule (CendR) motif
(RIKXXR/K).[3]

e NRP-1 Binding and Tumor Penetration: The exposed CendR motif then binds to neuropilin-1
(NRP-1), a receptor also overexpressed on tumor cells and vasculature. This interaction
triggers a transport pathway that facilitates the penetration of iRGD and any associated
therapeutic cargo deep into the tumor tissue.[3]

By hijacking this transport system, iRGD can increase the local concentration of
immunotherapies at the tumor site, enhancing their therapeutic effect.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: iRGD Signaling Pathway for Enhanced Tumor Penetration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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